2-[[2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C22H26N4O4S2/c23-21(28)20-17-7-4-8-18(17)31-22(20)24-19(27)15-25-10-12-26(13-11-25)32(29,30)14-9-16-5-2-1-3-6-16/h1-3,5-6,9,14H,4,7-8,10-13,15H2,(H2,23,28)(H,24,27)/b14-9+
• InChI Key: SPVZBWOSSFTBJC-NTEUORMPSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C(=O)N)NC(=O)CN3CCN(CC3)S(=O)(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: C1CC2=C(C1)SC(=C2C(=O)N)NC(=O)CN3CCN(CC3)S(=O)(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C22H26N4O4S2
• Molecular Weight: 474.6 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It’s an important class of heterocyclic compound that shows interesting applications in the field of medicinal chemistry. Amides, on the other hand, are a type of functional group that consist of a carbonyl group linked to a nitrogen atom. They are often found in a wide range of applications, from polymers to pharmaceuticals.

Chemical Reactions Analysis

Thiophene derivatives are known to participate in a wide range of chemical reactions, depending on the substituents present on the thiophene ring. Similarly, amides can undergo various reactions, such as hydrolysis, reduction, and reactions with Grignard reagents.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water. The physical and chemical properties of your specific compound would depend on the exact structure and the types of substituents present.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many thiophene derivatives have been reported to possess a wide range of therapeutic properties, such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Future Directions

Thiophene and its derivatives continue to attract great interest in industry as well as academia due to their diverse applications in medicinal chemistry and material science. Future research may focus on synthesizing and investigating new structural prototypes with more effective pharmacological activity.